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Compound of Interest

Compound Name: Z-Val-Lys-Met-AMC

Cat. No.: B7880889 Get Quote

Essential Safety and Handling Guide for Z-Val-
Lys-Met-AMC
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of the Fluorogenic Substrate Z-Val-Lys-Met-AMC.

This document provides crucial safety and logistical information for the proper handling of Z-
Val-Lys-Met-AMC, a fluorogenic peptide substrate utilized in the detection of protease activity.

Adherence to these guidelines is essential to ensure laboratory safety and maintain the

integrity of the product.

Personal Protective Equipment (PPE)
When handling Z-Val-Lys-Met-AMC in its lyophilized powder form or in solution, the following

personal protective equipment is mandatory to prevent skin and eye irritation, as well as

respiratory exposure.
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PPE Category Item Specifications

Hand Protection Nitrile Gloves

Disposable, powder-free.

Change immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields
Must be worn at all times.

Body Protection Laboratory Coat
To protect skin and clothing

from potential splashes.

Respiratory Protection Face Mask

Recommended when handling

the lyophilized powder to avoid

inhalation.

Operational Plan: From Receipt to Experiment
A systematic approach to handling Z-Val-Lys-Met-AMC from the moment of receipt to its use in

experimental protocols is critical for both safety and experimental success.

Receiving and Storage
Inspection: Upon receipt, visually inspect the vial for any damage or breach of the seal.

Storage of Lyophilized Powder: Store the unopened vial in a freezer at -20°C or -80°C for

long-term stability.

Equilibration: Before opening, allow the vial to equilibrate to room temperature in a

desiccator to prevent condensation and moisture absorption, which can degrade the peptide.

Reconstitution
Solvent Selection: The choice of solvent depends on the experimental requirements.

Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions.

Dissolution: To prepare a stock solution, add the appropriate volume of solvent to the vial. To

aid dissolution, the tube may be gently vortexed or sonicated in a water bath at 37°C for a

short period.
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Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into single-use volumes.

Storage of Solutions: Store the aliquoted stock solutions at -20°C or -80°C. Use within one

month when stored at -20°C and within six months when stored at -80°C.

Experimental Use
Handling Solutions: Always wear the prescribed PPE when handling solutions containing Z-
Val-Lys-Met-AMC.

Fluorescence Detection: The cleavage of the AMC group by enzymatic activity results in the

release of fluorescent 7-amino-4-methylcoumarin (AMC). This fluorescence can be

measured using a fluorometer with excitation typically around 360-380 nm and emission

detection at 440-460 nm.

Disposal Plan
Proper disposal of Z-Val-Lys-Met-AMC and any contaminated materials is crucial to prevent

environmental contamination and ensure compliance with local, state, and federal regulations.

Waste Segregation
Solid Waste: Used vials, pipette tips, and gloves contaminated with Z-Val-Lys-Met-AMC
should be collected in a designated, sealed container labeled as "Chemical Waste."

Liquid Waste: Unused or spent solutions containing Z-Val-Lys-Met-AMC should be collected

in a separate, sealed, and clearly labeled "Chemical Waste" container. Do not pour down the

drain.

Decontamination and Disposal
Work Surfaces: Decontaminate work surfaces with a suitable laboratory disinfectant or 70%

ethanol after handling the compound.

Final Disposal: All waste must be disposed of through your institution's hazardous waste

management program. Follow all institutional and local regulations for the disposal of

chemical waste.
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Hazard and Safety Data
While a specific Safety Data Sheet (SDS) for Z-Val-Lys-Met-AMC is not readily available, the

hazard profile can be inferred from its components, primarily the fluorescent reporter 7-amino-

4-methylcoumarin (AMC).

Substance CAS Number Known Hazards

7-amino-4-methylcoumarin

(AMC)
26093-31-2

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.[1]

[2][3]

Z-Val-Lys-Met-AMC 141223-71-4

The peptide component is not

considered hazardous. The

overall hazard is primarily

associated with the AMC

moiety.

Experimental Workflow Diagram
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Caption: Workflow for handling Z-Val-Lys-Met-AMC from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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